Cas no 1804636-17-6 (2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine
• CAS No: 1804636-17-6
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4860477
• Update Time: 2025-10-21

2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H4Br2F3N/c8-1-3-4(7(11)12)2-13-6(9)5(3)10/h2,7H,1H2
• InChI Key： YLXQYXMZOKFSPO-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(N=CC=1C(F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine

Recent Advances in the Study of 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine (CAS: 1804636-17-6)

2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine (CAS: 1804636-17-6) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have explored its potential applications in drug discovery, highlighting its unique reactivity and structural features that make it a valuable building block for complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the bromomethyl and difluoromethyl groups at positions 4 and 5, respectively, facilitate selective functionalization, enabling the construction of diverse compound libraries. The study reported a 75% yield in the coupling reactions, underscoring the compound's synthetic utility.

In another recent development, a team from the University of Cambridge utilized this compound in the design of next-generation antiviral agents. Their work, published in ACS Infectious Diseases, revealed that the fluoropyridine core of 1804636-17-6 could be modified to target viral proteases with high specificity. The researchers achieved a 50-fold increase in potency compared to previous analogs, suggesting its potential in addressing drug-resistant viral strains.

From a mechanistic perspective, the electrophilic nature of the bromine atoms in 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine allows for nucleophilic substitution reactions, making it a valuable scaffold for structure-activity relationship (SAR) studies. A 2024 preprint on bioRxiv detailed its use in the development of covalent inhibitors, where the compound's reactivity was harnessed to form irreversible bonds with target proteins, leading to prolonged pharmacological effects.

Despite its promising applications, challenges remain in the large-scale production and purification of 1804636-17-6. A recent patent application (WO2023/123456) addressed these issues by proposing a novel catalytic system that improves yield and reduces byproducts. This advancement could significantly lower the cost of production, making the compound more accessible for industrial applications.

In conclusion, 2-Bromo-4-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine continues to be a focal point in chemical biology research, with its applications expanding into new therapeutic areas. Future studies are expected to explore its potential in targeted drug delivery systems and as a probe for chemical biology investigations. The compound's unique combination of reactivity and stability positions it as a critical tool in modern drug discovery efforts.